3-methoxybenzyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: (3-methoxyphenyl)methyl 1-(4-methoxyphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C19H19N3O4/c1-13-18(19(23)26-12-14-5-4-6-17(11-14)25-3)20-21-22(13)15-7-9-16(24-2)10-8-15/h4-11H,12H2,1-3H3
• InChI Key: VRBOFBBCUCQSGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=C(C=C2)OC)C(=O)OCC3=CC(=CC=C3)OC
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

The compound “3-methoxybenzyl 1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate” is a complex organic molecule. It contains a triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. It also has methoxy groups (-OCH3) and a carboxylate ester group (-COO-). These functional groups could potentially give the compound interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the triazole ring and the introduction of the methoxy and carboxylate groups. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring, methoxy groups, and carboxylate ester group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The triazole ring is known to participate in various chemical reactions. The methoxy groups might be susceptible to reactions involving cleavage of the carbon-oxygen bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve how it interacts with biological targets in the body.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be studied for various uses, such as in the development of new materials or as a potential therapeutic agent.